Cas no 1804738-15-5 (Methyl 2-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804738-15-5
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4813674
• Update Time: 2025-07-21

Methyl 2-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H6ClF3INO3/c1-17-8(16)4-2-6(18-9(11,12)13)15-5(3-10)7(4)14/h2H,3H2,1H3
• InChI Key： KSWHNMPBDULNDN-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=NC(=CC=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate

Recent Advances in the Application of Methyl 2-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1804738-15-5) in Chemical Biology and Pharmaceutical Research

Methyl 2-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1804738-15-5) is a highly versatile intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting neurological disorders and infectious diseases. Recent studies have highlighted its significance in the construction of complex heterocyclic frameworks, which are pivotal in drug discovery. This research briefing synthesizes the latest findings on the compound's applications, synthetic methodologies, and biological activities, providing a comprehensive overview for researchers in the field.

The compound's unique structural features, including the trifluoromethoxy group and the iodopyridine core, make it a valuable building block for the development of novel therapeutic agents. Recent publications in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated its utility in the synthesis of potent kinase inhibitors and antimicrobial agents. For instance, a 2023 study utilized this intermediate to develop a series of pyridine-based compounds with significant activity against multidrug-resistant bacterial strains, showcasing its potential in addressing global health challenges.

In addition to its role in antimicrobial drug development, Methyl 2-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate has been employed in the design of central nervous system (CNS) therapeutics. Researchers have leveraged its reactivity to introduce functional groups that enhance blood-brain barrier penetration, a critical factor in CNS drug efficacy. A recent preclinical study reported the successful use of derivatives of this compound in mitigating neuroinflammation, with promising results in animal models of Alzheimer's disease. These findings underscore the compound's potential as a cornerstone in neurodegenerative disease research.

Synthetic approaches to Methyl 2-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate have also seen advancements, with recent protocols emphasizing greener methodologies. A 2024 publication detailed a microwave-assisted synthesis route that significantly reduces reaction times and improves yields compared to traditional methods. This innovation not only enhances the compound's accessibility for research but also aligns with the pharmaceutical industry's growing emphasis on sustainable practices. Furthermore, computational studies have provided insights into the compound's reactivity patterns, aiding in the rational design of derivatives with optimized pharmacological properties.

Looking ahead, the continued exploration of Methyl 2-(chloromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate is expected to yield novel therapeutic candidates, particularly in areas such as oncology and immunology. Its structural flexibility and demonstrated biological activity position it as a key player in the next generation of drug discovery efforts. Researchers are encouraged to explore its potential in combination therapies and targeted drug delivery systems, where its unique chemical properties could offer significant advantages. This briefing serves as a testament to the compound's enduring relevance in chemical biology and pharmaceutical research.